Cas no 2171889-88-4 (2-(6-methylpyridazin-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine)

• Product Name: 2-(6-methylpyridazin-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine
• CAS No: 2171889-88-4
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 5909637
• PubChem ID: 165590272
• Update Time: 2025-10-29

2-(6-methylpyridazin-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-methylpyridazin-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine
• EN300-1634934
• 2171889-88-4

• Inchi： 1S/C12H20N4/c1-8(2)16-7-6-10(13)12(16)11-5-4-9(3)14-15-11/h4-5,8,10,12H,6-7,13H2,1-3H3
• InChI Key： KQRLQNWRFKPGCN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(C1C1=CC=C(C)N=N1)N

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55Ų

Additional information on 2-(6-methylpyridazin-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine

Chemical Profile of 2-(6-methylpyridazin-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No. 2171889-88-4)

2-(6-methylpyridazin-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine, identified by its Chemical Abstracts Service (CAS) number 2171889-88-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine and pyridazine classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 6-methylpyridazine moiety linked to a propan-2-yl substituent on a pyrrolidin-3-amine backbone, creating a complex and multifaceted chemical entity with potential pharmacological relevance.

The synthesis and characterization of 2-(6-methylpyridazin-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine have been subjects of considerable interest in academic and industrial research settings. The compound’s unique structural features, including the presence of nitrogen-rich heterocycles, make it an attractive scaffold for drug discovery initiatives. Specifically, the pyridazine ring is known to exhibit properties that can modulate various biological pathways, while the pyrrolidine component often contributes to favorable pharmacokinetic profiles. The addition of a propan-2-yl group further enhances the molecule’s complexity, potentially influencing its solubility, bioavailability, and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from nitrogen-containing heterocycles. These compounds are particularly valued for their ability to interact with biological targets such as enzymes and receptors, thereby exerting pharmacological effects. The 6-methylpyridazine moiety in 2-(6-methylpyridazin-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine is particularly noteworthy, as it has been implicated in several pharmacologically relevant interactions. For instance, derivatives of pyridazine have shown promise in the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions. The structural motif is also known to exhibit binding affinity toward certain enzyme families, including kinases and phosphodiesterases, which are critical targets in modern drug development.

The propan-2-yl substituent attached to the pyrrolidine ring introduces additional conformational flexibility to the molecule. This feature can be leveraged to optimize binding interactions with biological targets by fine-tuning steric and electronic properties. In drug design, such modifications are often employed to enhance receptor affinity or to improve metabolic resistance. Furthermore, the amine functionality at the 3-position of the pyrrolidine ring provides a site for further derivatization, allowing chemists to explore diverse chemical space and identify novel analogs with enhanced biological activity.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of heterocyclic compounds for potential therapeutic applications. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising candidates like 2-(6-methylpyridazin-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine as lead compounds for drug development. These methodologies allow researchers to predict binding affinities and interactions with biological targets with high precision, thereby accelerating the discovery process. In particular, the integration of machine learning algorithms has enabled more accurate modeling of molecular properties, further enhancing the efficiency of hit identification and optimization.

Experimental validation of computational predictions has also been crucial in evaluating the potential of 2-(6-methylpyridazin-3-yl)-1-(propan-2-y l)pyrrolidin -3 -amine as a pharmacophore. In vitro assays have been conducted to assess its activity against various biological targets relevant to human health. Preliminary results suggest that this compound exhibits inhibitory effects on certain enzymes associated with metabolic disorders and inflammation. Additionally, its interaction with membrane-bound receptors has been explored using biophysical techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC). These studies provide valuable insights into the compound’s binding mechanism and affinity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their broad spectrum of biological activities and favorable physicochemical properties. The versatility of structures like 2-(6-methylpyridazin -3 -yl)-1-(propan -2 -y l)pyrrolidin -3 -amine makes them suitable candidates for addressing unmet medical needs across multiple therapeutic areas. Researchers are actively exploring derivatives of this compound to enhance its potency, selectivity, and pharmacokinetic profile. Such efforts involve modifying functional groups, altering substitution patterns, or employing novel synthetic strategies to achieve optimal drug-like characteristics.

From a synthetic chemistry perspective, 2-(6-methylpyridazin -3 -yl)-1-(propan -2 -y l)pyrrolidin -3 -amine exemplifies the sophistication achieved in constructing complex organic molecules through multi-step synthetic routes. Key synthetic strategies include nucleophilic substitution reactions at nitrogen centers, cyclization processes to form heterocyclic rings,and protection-deprotection strategiesto ensure regioselective functionalization. Advances in catalytic methods have also enabled more efficient synthesis pathways, reducing waste generation and improving scalability for industrial applications. These innovations underscore the importance of interdisciplinary collaboration between chemists, biologists,and pharmacologists in developing next-generation therapeutics.

The regulatory landscape for new drug candidates continues to evolve, emphasizing rigorous safety and efficacy evaluations before clinical translation。 While CAS No. 2171889 -88 -4 does not currently fall under strict regulatory scrutiny as a controlled substance,it remains essential for researchers to adhere to ethical guidelines in their investigations involving potentially bioactive compounds。 Responsible research practices ensure that promising candidates like this one can progress through preclinical studies safely, ultimately contributing to advances in human health outcomes。

In conclusion, 2 -(6 methyl pyridazin -3 yl ) 1 -( propan 2 yl ) py rrol idin 3 am ine ( CAS No . 2171889 88 4 ) represents an intriguing chemical entity with significant potential in pharmaceutical research。 Its unique structural features, coupled with emerging evidence from computational and experimental studies, position it as a valuable scaffold for developing novel therapeutic agents。 As research continues, further insights into its biological activities will undoubtedly emerge, paving the way for innovative treatments across various disease domains。